6-methyl-4-oxo-N-(pyridin-2-yl)-4,5-dihydropyrazolo[1,5-a]pyrazine-2-carboxamide

• IUPAC Name: 6-methyl-4-oxo-N-pyridin-2-yl-5H-pyrazolo[1,5-a]pyrazine-2-carboxamide
• InChI: InChI=1S/C13H11N5O2/c1-8-7-18-10(13(20)15-8)6-9(17-18)12(19)16-11-4-2-3-5-14-11/h2-7H,1H3,(H,15,20)(H,14,16,19)
• InChI Key: FKYBVMCFWRISRP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=CC(=N2)C(=O)NC3=CC=CC=N3)C(=O)N1
• Molecular Formula: C13H11N5O2
• Molecular Weight: 269.26 g/mol

Description

The compound “6-methyl-4-oxo-N-(pyridin-2-yl)-4,5-dihydropyrazolo[1,5-a]pyrazine-2-carboxamide” is a complex organic molecule that contains several functional groups and rings, including a pyrazolo[1,5-a]pyrazine ring, a pyridine ring, and a carboxamide group.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The pyrazolo[1,5-a]pyrazine ring and the pyridine ring are aromatic, which means they are planar and contribute to the stability of the molecule. The carboxamide group is polar, which could affect the compound’s solubility and reactivity.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on the specific conditions and reagents present. The carboxamide group could potentially undergo hydrolysis, and the aromatic rings might be able to participate in electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. The presence of the polar carboxamide group could make it more soluble in polar solvents, while the aromatic rings could contribute to its stability.

Scientific Research Applications

Antimycobacterial Activity

• Researchers have explored the antimycobacterial potential of this compound. .
• .

Poly-ADP-Ribose Polymerase (PARP) Inhibition

• PARP inhibitors have gained regulatory approval in oncology, particularly for homologous recombination repair-deficient tumors. .

Chemodivergent Synthesis

• The compound’s structure may serve as a building block for diverse chemical synthesis. .

Mechanism of Action

Target of Action

Similar compounds have been reported to exhibit significant activity againstMycobacterium tuberculosis H37Ra . Therefore, it is plausible that this compound may also target similar biological entities.

Mode of Action

It is known that similar compounds interact with their targets and cause changes that lead to their anti-tubercular activity

Biochemical Pathways

It is known that similar compounds can exhibit higher anti-tb activity against mtb , suggesting that they may affect the biochemical pathways related to the survival and replication of this bacterium.

Pharmacokinetics

Similar compounds have been reported to be non-toxic to human cells , suggesting that they may have favorable pharmacokinetic properties

Result of Action

Similar compounds have been reported to exhibit significant activity against mycobacterium tuberculosis h37ra , suggesting that they may have potent anti-tubercular effects.

Action Environment

It is known that the efficacy of similar compounds can be influenced by factors such as the presence of other drugs and the physiological state of the target organism

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential biological activity. It might also be interesting to explore its interactions with various biological targets and its potential use in medicinal chemistry.